![molecular formula C7H13NO2 B6258996 1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one CAS No. 2247788-73-2](/img/structure/B6258996.png)
1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one
Overview
Description
1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one is an organic compound with the molecular formula C7H13NO2 . It is a versatile substance used extensively in scientific research due to its unique properties. It serves as a key building block for various pharmaceuticals and can be employed in the synthesis of complex organic molecules, making it invaluable in drug discovery and medicinal chemistry endeavors.
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrrolidine ring attached to a hydroxymethyl group and an ethanone group . The molecular weight is 143.19 .Physical And Chemical Properties Analysis
This compound is a compound with a molecular weight of 143.19 . It is stored at room temperature and is in the form of an oil .Mechanism of Action
Target of Action
Compounds with a pyrrolidine ring, such as this one, are widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .
Mode of Action
The pyrrolidine ring in the compound contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . This suggests that the compound might interact with its targets in a specific orientation, leading to changes in the target’s function.
Biochemical Pathways
The pyrrolidine ring is known to influence biological activity, suggesting that the compound may interact with various biochemical pathways .
Advantages and Limitations for Lab Experiments
3-HMP has a number of advantages for lab experiments. It is a colorless, odorless, and water soluble liquid, making it easy to use and store. It also has a low toxicity and is biodegradable. However, 3-HMP is also limited in its application, as it cannot be used in the synthesis of certain compounds.
Future Directions
The future of 3-HMP is promising, as it has a wide range of applications in pharmaceutical research, industrial applications, and laboratory experiments. Future research should focus on exploring new applications of 3-HMP, such as its use in drug delivery systems, as well as its potential therapeutic applications. In addition, further research should be conducted to improve the synthesis process of 3-HMP, as well as its use in the synthesis of other compounds. Finally, further research should be conducted to explore the biochemical and physiological effects of 3-HMP.
Synthesis Methods
3-HMP can be synthesized from the reaction of 1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-onehylpyrrolidine with ethanone in the presence of a base catalyst. The reaction is carried out at a temperature of 80 °C and a pressure of 1 atm. The reaction produces a colorless liquid with a purity of 97%.
Scientific Research Applications
3-HMP has been widely used in scientific research as a solvent, as a reaction medium, and as a reagent for the synthesis of various compounds. It is also used as a drug delivery system, as it can be used to encapsulate and deliver drugs to target areas in the body. In addition, 3-HMP has been used in the synthesis of antibiotics and anti-inflammatory agents.
Safety and Hazards
properties
IUPAC Name |
1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-6(10)8-3-2-7(4-8)5-9/h7,9H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZIPHPJTYHOXKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(C1)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40710075 |
Source
|
| Record name | 1-[3-(Hydroxymethyl)pyrrolidin-1-yl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40710075 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
191347-96-3, 2247788-73-2 |
Source
|
| Record name | 1-[3-(Hydroxymethyl)pyrrolidin-1-yl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40710075 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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